Cas no 181355-92-0 (6-Chloro-4-iodo-3-methoxypyridazine)

• Product Name: 6-Chloro-4-iodo-3-methoxypyridazine
• CAS No: 181355-92-0
• MF: C₅H₄ClIN₂O
• MW: 270.455532073975
• MDL: MFCD12827448
• CID: 842327
• PubChem ID: 23092481
• Update Time: 2025-05-21

6-Chloro-4-iodo-3-methoxypyridazine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-iodo-3-methoxypyridazine
• 6-Chloro-4-iodo-3-methoxy-pyridazine
• AWEZJAIGNOXBAI-UHFFFAOYSA-N
• RL02314
• RL02313
• AK129609
• ST24045291

• MDL： MFCD12827448
• Inchi： 1S/C5H4ClIN2O/c1-10-5-3(7)2-4(6)8-9-5/h2H,1H3
• InChI Key： AWEZJAIGNOXBAI-UHFFFAOYSA-N
• SMILES： IC1C=C(N=NC=1OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Topological Polar Surface Area: 35

6-Chloro-4-iodo-3-methoxypyridazine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 6-Chloro-4-iodo-3-methoxypyridazine

Recent Advances in the Application of 6-Chloro-4-iodo-3-methoxypyridazine (CAS: 181355-92-0) in Chemical Biology and Pharmaceutical Research

6-Chloro-4-iodo-3-methoxypyridazine (CAS: 181355-92-0) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including kinase inhibitors, antiviral agents, and anticancer drugs. Recent studies have highlighted its potential in drug discovery, particularly in the development of targeted therapies for complex diseases.

One of the most notable advancements involving 6-Chloro-4-iodo-3-methoxypyridazine is its role in the synthesis of novel kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have utilized this compound as a building block to develop selective inhibitors for kinases such as EGFR (Epidermal Growth Factor Receptor) and BRAF, which are implicated in various cancers. The iodine moiety in the compound allows for further functionalization via cross-coupling reactions, enabling the creation of diverse derivatives with enhanced pharmacological properties.

In addition to its applications in kinase inhibitor development, 6-Chloro-4-iodo-3-methoxypyridazine has been explored as a precursor for antiviral agents. Recent studies have demonstrated its utility in the synthesis of compounds with activity against RNA viruses, including SARS-CoV-2. The chloro and methoxy substituents on the pyridazine ring contribute to the stability and bioavailability of these antiviral agents, making them promising candidates for further preclinical evaluation.

Another area of research where this compound has shown promise is in the development of radiopharmaceuticals. The iodine atom in 6-Chloro-4-iodo-3-methoxypyridazine can be replaced with radioactive isotopes such as iodine-125 or iodine-131, enabling its use in imaging and targeted radiotherapy. Recent studies have explored its incorporation into small-molecule probes for positron emission tomography (PET) imaging, providing new tools for the diagnosis and monitoring of diseases such as cancer and neurological disorders.

Despite its potential, challenges remain in the large-scale synthesis and optimization of 6-Chloro-4-iodo-3-methoxypyridazine-based compounds. Researchers are actively investigating more efficient synthetic routes and purification methods to improve yield and purity. Additionally, the pharmacokinetic and toxicological profiles of these compounds require further evaluation to ensure their safety and efficacy in clinical settings.

In conclusion, 6-Chloro-4-iodo-3-methoxypyridazine (CAS: 181355-92-0) represents a valuable scaffold in chemical biology and pharmaceutical research. Its versatility in drug discovery, particularly in the development of kinase inhibitors, antiviral agents, and radiopharmaceuticals, underscores its importance in advancing therapeutic innovations. Ongoing research efforts are expected to further elucidate its potential and address existing challenges, paving the way for its broader application in medicine.